![molecular formula C9H8N2O2 B7776134 CID 5371834](/img/structure/B7776134.png)
CID 5371834
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Description
CID 5371834 is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 5371834 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 5371834 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- GEnCs form the glomerular capillaries within the kidney, where they contribute to the filtration barrier. During development, embryonic GEnCs exhibit diaphragmed fenestrae, which contain the transmembrane glycoprotein PV-1. This fenestral diaphragm compensates for the functional immaturity of the filtration barrier, allowing selective filtration of substances .
- In adult rats with Thy-1.1 nephritis (a model of glomerular injury), GEnCs undergo restorative remodeling. The reappearance of PV-1 expression and diaphragmed fenestrae serves as a marker for this process. Understanding these changes can aid in diagnosing and managing glomerular diseases .
- Fenestrated capillaries with diaphragmed fenestrae exist in endocrine glands (e.g., adrenal cortex) and exocrine glands (e.g., salivary glands). These specialized capillaries facilitate rapid exchange of molecules, including hormones and nutrients .
- In the intestinal villi, fenestrated capillaries play a vital role in nutrient absorption. The fenestrae allow efficient passage of nutrients from the lumen into the bloodstream, supporting digestion and metabolism .
- The choroid plexus, located within the brain’s ventricles, contains fenestrated capillaries. These capillaries contribute to the production of cerebrospinal fluid (CSF), which cushions and nourishes the brain and spinal cord .
- Liver sinusoids, characterized by fenestrated endothelial cells, facilitate the exchange of molecules between blood and hepatocytes. This is essential for liver function, including detoxification, metabolism, and nutrient storage .
Glomerular Filtration Barrier Development and Function
Pathological Conditions and Remodeling
Endocrine and Exocrine Glands
Intestinal Villi and Nutrient Absorption
Choroid Plexus and Cerebrospinal Fluid Production
Liver Sinusoids and Detoxification
properties
IUPAC Name |
3-(hydroxyamino)-5-methylindol-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-5-2-3-7-6(4-5)8(11-13)9(12)10-7/h2-4,13H,1H3,(H,10,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLCPDOODLNLAPB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=O)N=C2C=C1)NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=C(C(=O)N=C2C=C1)NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 5371834 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.